Cas no 1241679-41-3 ((2R)-2-(2,6-DICHLOROPHENYL)PYRROLIDINE)

• Product Name: (2R)-2-(2,6-DICHLOROPHENYL)PYRROLIDINE
• CAS No: 1241679-41-3
• MF: C₁₀H₁₁Cl₂N
• MW: 216.107040643692
• CID: 4564245
• Update Time: 2025-07-01

(2R)-2-(2,6-DICHLOROPHENYL)PYRROLIDINE Chemical and Physical Properties

Names and Identifiers

• (2R)-2-(2,6-DICHLOROPHENYL)PYRROLIDINE

• Inchi： 1S/C10H11Cl2N/c11-7-3-1-4-8(12)10(7)9-5-2-6-13-9/h1,3-4,9,13H,2,5-6H2/t9-/m1/s1
• InChI Key： DVMVRBKARAKTQK-SECBINFHSA-N
• SMILES： N1CCC[C@@H]1C1=C(Cl)C=CC=C1Cl

Additional information on (2R)-2-(2,6-DICHLOROPHENYL)PYRROLIDINE

Introduction to (2R)-2-(2,6-DICHLOROPHENYL)PYRROLIDINE (CAS No. 1241679-41-3)

The compound (2R)-2-(2,6-DICHLOROPHENYL)PYRROLIDINE (CAS No. 1241679-41-3) is a significant molecule in the field of organic chemistry, particularly in the study of pyrrolidine derivatives. This compound has garnered attention due to its unique structural properties and potential applications in various scientific domains. The molecule consists of a pyrrolidine ring, which is a five-membered nitrogen-containing ring, substituted at the 2-position with a (2,6-dichlorophenyl) group. The stereochemistry at the chiral center is designated as (R) configuration, which plays a crucial role in determining its physical and chemical properties.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of (2R)-2-(2,6-DICHLOROPHENYL)PYRROLIDINE through various methodologies. One notable approach involves the use of asymmetric catalysis to achieve high enantioselectivity during the formation of the chiral center. This has been extensively studied in academic research, with findings published in reputable journals such as *Journal of Organic Chemistry* and *Chemical Communications*. These studies highlight the importance of stereocontrol in synthesizing enantiopure compounds, which are critical for applications in pharmacology and materials science.

The pyrrolidine ring system is known for its versatility and stability, making it a valuable scaffold in drug discovery. The substitution pattern of (2,6-dichlorophenyl) at the 2-position introduces electron-withdrawing groups into the molecule, which can significantly influence its electronic properties. This modification enhances the compound's reactivity towards various electrophilic and nucleophilic attacks, making it a promising candidate for further functionalization.

One of the most exciting developments involving (2R)-2-(2,6-DICHLOROPHENYL)PYRROLIDINE is its application in medicinal chemistry. Researchers have explored its potential as a building block for constructing bioactive molecules with therapeutic implications. For instance, studies have demonstrated that this compound can serve as a precursor for synthesizing inhibitors of key enzymes involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. The stereochemistry at the chiral center plays a pivotal role in determining the bioavailability and efficacy of these drug candidates.

In addition to its pharmacological applications, (2R)-2-(2,6-DICHLOROPHENYL)PYRROLIDINE has also found utility in materials science. Its rigid structure and ability to form hydrogen bonds make it an attractive component for designing supramolecular assemblies and functional materials. Recent research has focused on its use as a ligand in metal-organic frameworks (MOFs), where it contributes to the formation of highly porous and stable structures with potential applications in gas storage and catalysis.

The synthesis of (2R)-2-(2,6-DICHLOROPHENYL)PYRROLIDINE typically involves multi-step processes that require careful optimization to ensure high yields and enantioselectivity. One common method employs an aldol reaction followed by cyclization under acidic conditions. The use of chiral catalysts has been instrumental in achieving the desired stereochemistry at the chiral center. These synthetic strategies have been detailed in numerous research articles and reviews, underscoring their importance in advancing our understanding of pyrrolidine chemistry.

From an analytical standpoint, (CAS No. 1241679-41-3) has been thoroughly characterized using modern spectroscopic techniques such as NMR (nuclear magnetic resonance), IR (infrared spectroscopy), and MS (mass spectrometry). These analyses provide critical insights into the molecular structure and purity of the compound, ensuring its reliability for further studies and applications.

In conclusion, (2R)-2-(2,6-DICHLOROPHENYL)PYRROLIDINE (CAS No. 1241679-41-3) stands out as a versatile and intriguing molecule with diverse applications across multiple scientific disciplines. Its unique structural features and stereochemical properties make it an invaluable tool for researchers working on drug discovery, materials science, and organic synthesis. As ongoing research continues to uncover new potentials for this compound, its significance within the chemical community is expected to grow further.